N-(4-fluorophenyl)-2-[[6-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[[6-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H16FN5O2S/c1-28-16-8-2-13(3-9-16)17-10-11-18-23-24-20(26(18)25-17)29-12-19(27)22-15-6-4-14(21)5-7-15/h2-11H,12H2,1H3,(H,22,27)
• InChI Key: ZNYQKUVZOHSORV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C(=NN=C3SCC(=O)NC4=CC=C(C=C4)F)C=C2
• Molecular Formula: C20H16FN5O2S
• Molecular Weight: 409.4 g/mol

Description

N-(4-fluorophenyl)-2-[[6-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C20H16FN5O2S and its molecular weight is 409.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

Research on related triazolo[4,3-b]pyridazine compounds indicates significant potential in anticancer treatments. For instance, a modification of a similar compound, N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, showed remarkable anticancer effects due to its action as a PI3K inhibitor, a key target in cancer therapy (Wang et al., 2015). Additionally, compounds with a triazolo[4,3-b]pyridazine core have been found to exhibit antiproliferative activity against various cancer cell lines (Xu et al., 2016).

Antimicrobial and Antitubercular Activities

Some derivatives of the triazolo[4,3-b]pyridazine scaffold, similar to N-(4-fluorophenyl)-2-[[6-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide, have demonstrated promising antimicrobial and antitubercular properties. For example, research on specific triazolo[4,3-b]pyridazine compounds has shown significant antimicrobial and antitubercular activities (Ilić et al., 2011).

Antioxidant Properties

A study on triazolo-thiadiazoles, closely related to triazolo[4,3-b]pyridazines, revealed potent antioxidant properties. These compounds were effective in scavenging free radicals and exhibited significant cytotoxic effects on certain cancer cell lines (Sunil et al., 2010).

Cardiovascular and Respiratory Applications

Triazolo[4,3-b]pyridazine derivatives have been studied for their potential in treating cardiovascular and respiratory diseases. For example, certain compounds in this class showed positive inotropic effects, which could be beneficial in treating heart conditions (Li et al., 2008). Additionally, derivatives of this chemical structure have shown promising results as anti-asthmatic agents (Kuwahara et al., 1997).